Cas no 1361848-66-9 (3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1361848-66-9
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912608
• Update Time: 2025-07-24

3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-10-7(4-11)8(9(12)13)6(2-3-14)5-15-10/h5,9H,2,4H2,1H3
• InChI Key： TYZSINGUAKKKIH-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(CC#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361848-66-9)

3-(Chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1361848-66-9, represents a fascinating blend of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents, coupled with the pyridine core and acetonitrile moiety, endows this molecule with unique chemical properties that are exploitable in drug discovery and material science applications.

The chloromethyl group is particularly noteworthy as it serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been leveraged in the development of novel heterocyclic compounds, which are often pivotal in medicinal chemistry. On the other hand, the difluoromethyl group is recognized for its ability to modulate metabolic stability and binding affinity in drug candidates. Its incorporation into molecular frameworks has been shown to enhance pharmacokinetic profiles, making it a preferred choice for medicinal chemists aiming to optimize their lead compounds.

The pyridine ring, a common pharmacophore in many therapeutic agents, contributes to the overall solubility and bioavailability of the compound. Additionally, the methoxy group at the 2-position and the acetonitrile moiety at the 5-position provide further opportunities for chemical manipulation, allowing for the introduction of additional functional groups or protective groups as needed during synthetic routes. These features collectively make 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile a versatile building block in organic synthesis.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The compound in question has been explored in several cutting-edge studies aimed at identifying new scaffolds for drug development. For instance, researchers have utilized this molecule as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to introduce diverse substituents into the pyridine core has allowed for the creation of libraries of compounds with tailored biological activities.

The difluoromethyl group, in particular, has been extensively studied for its impact on drug-like properties. Studies have demonstrated that its presence can enhance binding affinity to biological targets while also improving metabolic stability. This dual benefit makes it an attractive feature for medicinal chemists seeking to develop next-generation therapeutics. Furthermore, the chloromethyl group provides a convenient site for further derivatization, enabling the construction of complex molecules through nucleophilic addition reactions.

The acetonitrile moiety at the 5-position of the pyridine ring adds another layer of functionality to this compound. Acetonitrile is not only a good solvent but also participates in various chemical reactions, such as nucleophilic substitution and condensation reactions. This versatility has been exploited in synthetic protocols where it serves as both a reactant and a protecting group. The methoxy group at the 2-position further enhances the reactivity of the molecule by providing an electron-donating effect, which can influence regioselectivity in certain reactions.

The synthesis of 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile involves multiple steps that showcase modern synthetic methodologies. Recent advancements in catalytic processes have allowed for more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce both the chloromethyl and difluoromethyl groups with high precision. These techniques not only improve yield but also enhance scalability, making them suitable for industrial applications.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique combination of functional groups makes it an excellent candidate for designing molecules with specific biological activities or material properties. For instance, derivatives of this compound have been investigated for their role as intermediates in the synthesis of pesticides and herbicides that target specific enzymes or receptors in pests.

In conclusion, 3-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361848-66-9) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.